4-(1,3-Dioxo-1,3-dihydro-isoindol-2-ylmethyl)-benzoic acid
Overview
Description
“4-(1,3-Dioxo-1,3-dihydro-isoindol-2-ylmethyl)-benzoic acid” is a chemical compound with the molecular formula C16H17NO4 . It’s also known as N-Phthaloyltranexamic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of 16 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms . The exact mass is 287.11600 .Scientific Research Applications
Aggregation Enhanced Emission
4-(1,3-Dioxo-1,3-dihydro-isoindol-2-ylmethyl)-benzoic acid, along with its derivatives, has been investigated for its unique photophysical properties. A study highlighted the synthesis and characterization of 1,8-naphthalimide-based compounds, including a variant of the specified chemical, which exhibited aggregation enhanced emission (AEE) when forming nanoaggregates in aqueous-DMF solutions. The study delved into the emission intensities, photophysical properties in both solution and solid states, and the impact of π-π stacking, intermolecular, and intramolecular interactions on these properties. Density functional theory calculations were employed to gain deeper insights into the molecular and electronic behaviors of these compounds (Srivastava, Singh, & Mishra, 2016).
Supramolecular Chemistry
In another exploration, the reaction of triphenyltin(IV) hydroxide with derivatives of isophthalic and benzoic acids, including 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-benzoic acid, led to the formation of complexes that exhibited 1D supramolecular chains. These chains were stabilized by intermolecular C–H···O hydrogen bonds, showcasing the potential of such compounds in constructing complex molecular architectures (Liu et al., 2011).
Gel-Formation and Crystal Structures
The ability to control solvation and gel-formation in imide derivatives, including those derived from 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-benzoic acid, was demonstrated through various condensation reactions. The study emphasized the role of the solvent in directing the reaction pathways and the resulting gel-formation capabilities of these compounds. Detailed crystallographic analysis shed light on the structural differences and similarities among these compounds and their solvates (Singh & Baruah, 2008).
Multi-Stimuli-Responsive Properties
Research into pyridyl substituted derivatives of 4-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-ylmethyl)-benzamides revealed their luminescent properties in both DMF solutions and solid states, forming nano-aggregates with enhanced emission. These compounds showcased aggregation enhanced emission behavior, which varied with solvent polarity, and exhibited multi-stimuli responsive properties, including mechanochromic behavior. The study provided insights into the potential applications of these compounds in sensing and material science (Srivastava et al., 2017).
Properties
IUPAC Name |
4-[(1,3-dioxoisoindol-2-yl)methyl]benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11NO4/c18-14-12-3-1-2-4-13(12)15(19)17(14)9-10-5-7-11(8-6-10)16(20)21/h1-8H,9H2,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIHMCLGGARGAHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CC=C(C=C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
227598-41-6 | |
Record name | 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.